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Compound of Interest

Compound Name: N-carbamoylglutamic acid

Cat. No.: B1273972 Get Quote

For Immediate Implementation by Laboratory Personnel

This guide provides essential safety and logistical information for the proper disposal of N-
carbamoylglutamic acid (CAS Number: 1188-38-1), a compound utilized in research and as a

therapeutic agent. Adherence to these procedures is critical for maintaining a safe laboratory

environment and ensuring compliance with environmental regulations. This document is

intended for researchers, scientists, and drug development professionals.

I. Immediate Safety Protocols & Personal Protective
Equipment (PPE)
N-carbamoylglutamic acid is classified as hazardous.[1][2] It is harmful if swallowed, causes

skin and serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, stringent

safety measures are imperative during handling and disposal.

Engineering Controls: All handling and disposal procedures must be conducted in a well-

ventilated area, preferably a chemical fume hood. A safety shower and eye wash station

should be readily accessible.

Personal Protective Equipment (PPE): The following PPE is mandatory when handling N-
carbamoylglutamic acid:

Eye Protection: Chemical safety goggles or eyeglasses as described by OSHA.
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Hand Protection: Wear compatible chemical-resistant gloves.

Body Protection: A standard laboratory coat or appropriate protective clothing to prevent

skin exposure.

Respiratory Protection: In case of inadequate ventilation or dust formation, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.

II. Hazard Summary for N-Carbamoylglutamic Acid
For quick reference, the key hazard information for N-carbamoylglutamic acid is summarized

in the table below. This data is compiled from safety data sheets (SDS).

Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

P264, P270, P301+P317,

P330, P501

Skin Irritation (Category 2) H315: Causes skin irritation
P280, P302+P352, P321,

P332+P317, P362+P364

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation
P280, P305+P351+P338

Specific Target Organ Toxicity
H335: May cause respiratory

irritation

P261, P271, P304+P340,

P319, P403+P233, P405

Data sourced from multiple safety data sheets.[1][2]

III. Step-by-Step Disposal Procedure
The primary principle for the disposal of N-carbamoylglutamic acid is to treat it as a

hazardous chemical waste. It should not be disposed of down the drain or in regular trash.[1]

Waste Collection:

Collect waste N-carbamoylglutamic acid, whether in solid form or in solution, in a

designated, compatible, and properly sealed hazardous waste container.
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The container must be clearly labeled as "Hazardous Waste" and specify the contents,

including "N-carbamoylglutamic acid" and any solvents used.

Do not mix with incompatible waste streams.

Container Management:

Ensure the exterior of the waste container is clean and free of contamination.

Keep the container tightly closed when not in use.

Fill liquid waste containers to no more than 75% capacity to allow for vapor expansion.[3]

Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Follow all institutional and local regulations for the storage of chemical waste.

Final Disposal:

Dispose of the contents and the container through a licensed hazardous waste disposal

company or your institution's environmental health and safety (EHS) office.[2]

Adhere strictly to all applicable federal, state, and local environmental regulations.[2]

IV. Spill and Emergency Procedures
In the event of a spill or accidental release, follow these procedures:

Ensure Personal Safety: Evacuate non-essential personnel from the area. Ensure adequate

ventilation. Avoid breathing dust or vapors.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains or waterways.[4]

Clean-up:
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For solid spills, carefully sweep or vacuum up the material and place it into a suitable,

labeled container for disposal.[5] Avoid generating dust.[5]

For liquid spills, absorb with an inert material (e.g., sand, earth) and place in a chemical

waste container.

Decontamination: Thoroughly clean the spill area. Wash contaminated clothing before reuse.

Reporting: Report the incident to your supervisor and your institution's EHS office.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N-
carbamoylglutamic acid.
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Start: N-Carbamoylglutamic
Acid Waste Generated

Is appropriate PPE being worn? No, put on PPE

Is there a spill?

Yes

Collect waste in a labeled,
compatible hazardous waste container.

No
Follow Emergency
Spill Procedures

Yes

Store container in a designated
secure area.

Contact Environmental Health & Safety (EHS)
for pickup and final disposal.

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for N-carbamoylglutamic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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